Cas no 2490401-73-3 (Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate)

• Product Name: Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate
• CAS No: 2490401-73-3
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• MDL: MFCD32853255
• CID: 5670404
• PubChem ID: 154878882
• Update Time: 2025-10-17

Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4610561662
• EN300-27122058
• 2490401-73-3
• Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate

• MDL： MFCD32853255
• Inchi： 1S/C13H14BrNO3/c1-13(2,3)18-12(16)11-10(15)8-5-4-7(14)6-9(8)17-11/h4-6H,15H2,1-3H3
• InChI Key： BZSADSMGNAUFEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(=O)OC(C)(C)C)=C2N

Computed Properties

• Exact Mass: 311.01571g/mol
• Monoisotopic Mass: 311.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate (CAS No. 2490401-73-3)

Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate (CAS No. 2490401-73-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the benzofuran family, a class of heterocyclic structures known for their diverse biological activities and applications in drug discovery. The presence of both amino and bromo functional groups in its structure makes it a versatile intermediate for further derivatization, particularly in the development of novel therapeutic agents.

In recent years, the demand for benzofuran derivatives has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and neurodegenerative diseases. Researchers are particularly interested in Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate as a precursor for synthesizing compounds with potential anti-inflammatory or anticancer properties. Its tert-butyl ester moiety enhances stability, making it suitable for multi-step synthetic routes, while the bromo substituent offers a reactive site for cross-coupling reactions like Suzuki or Buchwald-Hartwig reactions.

The compound's molecular structure (C₁₃H₁₄BrNO₃) has been optimized for solubility in common organic solvents, including dichloromethane and dimethylformamide, which aligns with green chemistry principles by reducing the need for hazardous solvents. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity, which is critical given its role in high-value pharmaceutical intermediates.

From an industrial perspective, Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate exemplifies the growing trend of custom synthesis in the fine chemicals sector. Manufacturers are increasingly focusing on scalable production methods that minimize waste, responding to the pharmaceutical industry's need for cost-effective intermediates. The compound's shelf stability and compatibility with automated synthesis platforms further enhance its appeal for high-throughput screening applications.

Environmental considerations are also shaping research around this compound. Recent studies explore its potential as a building block for biodegradable materials, tapping into the circular economy movement. The amino group in particular allows for further functionalization to create water-soluble derivatives, addressing concerns about persistent organic pollutants in chemical manufacturing.

For researchers working with CAS No. 2490401-73-3, proper handling protocols should be followed despite its non-hazardous classification. Standard laboratory precautions including the use of personal protective equipment (PPE) are recommended when manipulating the compound in solid or solution form. Storage typically requires protection from moisture and light at controlled temperatures to maintain optimal stability over extended periods.

The scientific literature reveals growing interest in this compound's potential applications beyond pharmaceuticals. Materials science researchers are investigating its incorporation into organic semiconductors and photovoltaic materials, leveraging the benzofuran core's electron-rich properties. These developments align with global investments in renewable energy technologies and sustainable electronics.

Quality control remains paramount for Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate suppliers. Reputable manufacturers provide comprehensive certificates of analysis detailing parameters such as chromatographic purity (>98% typically), residual solvent content, and heavy metal concentrations. These specifications are crucial for researchers requiring batch-to-batch consistency in sensitive applications like medicinal chemistry campaigns.

Looking forward, the compound's modular structure positions it as a key player in combinatorial chemistry approaches. The pharmaceutical industry's shift toward fragment-based drug design has increased demand for such versatile building blocks. Computational chemistry studies suggest the molecule's potential as a core scaffold for designing inhibitors of specific enzyme targets involved in metabolic disorders.

In conclusion, Tert-butyl 3-amino-6-bromo-1-benzofuran-2-carboxylate (CAS No. 2490401-73-3) represents an important tool in modern chemical research. Its balanced reactivity profile, coupled with emerging applications across multiple scientific disciplines, ensures its continued relevance in both academic and industrial settings. As synthetic methodologies advance and new therapeutic targets are identified, this compound will likely play an expanding role in the development of next-generation bioactive molecules and functional materials.